Methyl 6-amino-3,5-dibromopyrazine-2-carboxylate

• Molecular Formula: C6H5Br2N3O2
• Molecular Weight: 310.93 g/mol
• IUPAC Name: methyl 6-amino-3,5-dibromopyrazine-2-carboxylate
• InChI: InChI=1S/C6H5Br2N3O2/c1-13-6(12)2-3(7)11-4(8)5(9)10-2/h1H3,(H2,9,10)
• InChI Key: YRFARVMADBWHIR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N=C(C(=N1)N)Br)Br

Description

Methyl 6-amino-3,5-dibromopyrazine-2-carboxylate is a chemical compound with the molecular formula C6H4Br2N2O2 It is a derivative of pyrazine, a nitrogen-containing heterocyclic compound

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 6-amino-3,5-dibromopyrazine-2-carboxylate typically involves the bromination of pyrazine derivatives. One common method involves the reaction of 3,6-dibromopyrazine-2-carboxylic acid with methanol in the presence of a catalyst to form the methyl ester . The reaction conditions often require an inert atmosphere and low temperatures to prevent decomposition.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would typically be optimized for yield and purity, with careful control of reaction conditions to ensure consistent product quality. The use of automated reactors and continuous flow systems can enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Methyl 6-amino-3,5-dibromopyrazine-2-carboxylate can undergo various chemical reactions, including:

Substitution Reactions: The bromine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The amino group can be oxidized or reduced under appropriate conditions.

Coupling Reactions: The compound can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide or potassium carbonate in polar solvents like dimethyl sulfoxide (DMSO).

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are commonly employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted pyrazine derivatives, while oxidation and reduction can modify the amino group to form different functional groups.

Scientific Research Applications

Methyl 6-amino-3,5-dibromopyrazine-2-carboxylate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Methyl 6-amino-3,5-dibromopyrazine-2-carboxylate involves its interaction with specific molecular targets. The bromine atoms and amino group can form hydrogen bonds and other interactions with enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

Methyl 6-amino-3,5-dibromopicolinate: Similar in structure but contains a pyridine ring instead of a pyrazine ring.

2,5-Dibromopyrazine: Lacks the amino and carboxylate groups, making it less versatile in chemical reactions.

Uniqueness

Methyl 6-amino-3,5-dibromopyrazine-2-carboxylate is unique due to the presence of both bromine atoms and an amino group, which allows for a wide range of chemical modifications and applications. Its structure provides a balance between reactivity and stability, making it a valuable compound in various research and industrial contexts.